Cas no 75731-43-0 (Marcfortine A)
Marcfortine A is a macrocyclic alkaloid isolated from Penicillium species, recognized for its anthelmintic properties. This compound exhibits potent activity against parasitic nematodes, making it a subject of interest in veterinary and agricultural research. Its unique tetracyclic structure contributes to its mechanism of action, which involves disrupting neuromuscular function in target organisms. Marcfortine A is characterized by high selectivity and efficacy, reducing the likelihood of resistance development. The compound is typically studied in purified form for biochemical applications, with research focusing on its potential as a lead structure for novel antiparasitic agents. Stability and solubility profiles are favorable for experimental use in controlled settings.
Marcfortine A structure
Product Name:Marcfortine A
CAS No:75731-43-0
MF:C28H35N3O4
MW:477.595207452774
CID:572041
PubChem ID:10983639
Update Time:2025-06-08
Marcfortine A Chemical and Physical Properties
Names and Identifiers
-
- Spiro[4H,8H-[1,4]dioxepino[2,3-g]indole-8,2'(3'H)-[1H,4H-3a,9a](iminomethano)cyclopenta[b]quinolizine]-9,11'(10H)-dione,6',7',8',9',10',10'a-hexahydro-1',1',4,4,12'-pentamethyl-,(2'R,3'aS,9'aS,10'aS)-
- MARCFORTINE A
- Spiro[4H,8H-[1,4]dioxepino[2,3-g]indole-8,2'(3'H)-[1H,4H-3a,9a](iminomethano)cyclopenta[b]quin...
- Spiro[4H,8H-[1,4]dioxepino[2,3-g]indole-8,2'(3'H)-[1H,4H-3a,9a](iminomethano)cyclopenta[b]quinolizine]-9,11'(10H)-dione,6',7'
- AC1L8UY4
- AC1Q3XTS
- AG-H-01966
- Alkaloid from Penicillium roqueforti
- CTK8G0750
- From Penicillium roqueforti
- NSC324645
- NSC-324645
- 75731-43-0
- DTXSID90997132
- 9-Hydroxy-1',1',4,4,12'-pentamethyl-6',7',8',9',10',10'a-hexahydro-1'H,3'H,4H,4'H-spiro[1,4-dioxepino[2,3-g]indole-8,2'-[3a,9a](epiminomethano)cyclopenta[b]quinolizin]-11'-one
- Nb-Methylmarcfortine
- Marcfortine A, (-)-
- ZK3WQT3M9Z
- AKOS040754801
- CHEBI:208655
- (1'S,8R,8'S,10'S)-4,4,11',11',14'-Pentamethylspiro[10H-[1,4]dioxepino[2,3-g]indole-8,12'-3,14-diazatetracyclo[6.5.2.01,10.03,8]pentadecane]-9,15'-dione
- CHEMBL4986838
- (2'R,3'aS,9'aS,10'aS)-6',7',8',9',10',10'a-Hexahydro-1',1',4,4,12'-pentamethylspiro[4H,8H-[1,4]dioxepino[2,3-g]indole-8,2'(3'H)-[1H,4H-3a,9a](iminomethano)cyclopenta[b]quinolizine]-9,11'(10H)-dione
- (-)-Marcfortine A
- Spiro[4H,8H-[1,4]dioxepino[2,3-g]indole-8,2'(3'H)-[1H,4H-3a,9a](iminomethano)cyclopenta[b]quinolizine]-9,11'(10H)-dione, 6',7',8',9',10',10'a-hexahydro-1',1',4,4,12'-pentamethyl-, (2'R,3'aS,9'aS,10'aS)-
- [2'R-(2'alpha,3'aalpha,9'aalpha,10'aalpha)]-6',7',8',9',10',10'a-Hexahydro-1',1',4,4,12'-pentamethylspiro[4H,8H-[1,4]dioxepino[2,3-g]indole-8,2'(3'H)-[1H,4H-3a,9a](iminomethano)cyclopenta[b]quinolizine]-9,11'(10H)-dione
- HY-126638
- CS-0106473
- Marcfortine A
-
- Inchi: 1S/C28H35N3O4/c1-24(2)11-13-34-21-18(35-24)9-8-17-20(21)29-22(32)28(17)15-27-16-31-12-7-6-10-26(31,23(33)30(27)5)14-19(27)25(28,3)4/h8-9,11,13,19H,6-7,10,12,14-16H2,1-5H3,(H,29,32)/t19-,26-,27+,28+/m0/s1
- InChI Key: KYKUTNUWXQVSSU-ZALBMCOMSA-N
- SMILES: O=C1[C@@]23CCCCN2C[C@@]2(C[C@@]4(C(NC5C6=C(C=CC4=5)OC(C)(C)C=CO6)=O)C(C)(C)[C@@H]2C3)N1C
Computed Properties
- Exact Mass: 477.26300
- Monoisotopic Mass: 477.26275661g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 35
- Rotatable Bond Count: 0
- Complexity: 1020
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 71.1Ų
- XLogP3: 2.8
Experimental Properties
- Density: 1.33
- Boiling Point: 660.6°C at 760 mmHg
- Flash Point: 353.3°C
- Refractive Index: 1.658
- PSA: 71.11000
- LogP: 3.83910
Marcfortine A Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M197305-1mg |
Marcfortine A |
75731-43-0 | 1mg |
$397.00 | 2023-05-18 | ||
| TRC | M197305-2.5mg |
Marcfortine A |
75731-43-0 | 2.5mg |
$781.00 | 2023-05-18 | ||
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci72496-1mg |
Marcfortine A |
75731-43-0 | 98% | 1mg |
¥3796.00 | 2022-04-26 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci72496-5mg |
Marcfortine A |
75731-43-0 | 98% | 5mg |
¥0.00 | 2022-04-26 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-202222-1 mg |
Marcfortine A, |
75731-43-0 | >99% | 1mg |
¥2,662.00 | 2023-07-11 | |
| BioAustralis | BIA-M1103-1 mg |
Marcfortine A |
75731-43-0 | >95%byHPLC | 1mg |
$371.00 | 2023-08-24 | |
| BioAustralis | BIA-M1103-5 mg |
Marcfortine A |
75731-43-0 | >95%byHPLC | 5mg |
$1299.00 | 2023-08-24 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-202222-1mg |
Marcfortine A, |
75731-43-0 | >99% | 1mg |
¥2662.00 | 2023-09-05 | |
| BioAustralis | BIA-M1103-1mg |
Marcfortine A |
75731-43-0 | >95% by HPLC | 1mg |
$380.00 | 2025-07-04 | |
| BioAustralis | BIA-M1103-5mg |
Marcfortine A |
75731-43-0 | >95% by HPLC | 5mg |
$1330.00 | 2025-07-04 |
Marcfortine A Related Literature
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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